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Introduction
Industrial radiography is a critical non-destructive testing (NDT) method used to inspect

materials for hidden flaws.[1] This technique utilizes ionizing radiation to create images of the

internal structure of objects, ensuring their integrity and safety in various applications, from

pipeline welds to aerospace components.[1][2][3] While Cobalt-60 and Iridium-192 are the most

commonly used radioisotopes for industrial gamma radiography, Antimony-124 (¹²⁴Sb)

presents itself as a viable alternative with specific characteristics that may be advantageous in

certain scenarios.[2][4] This document provides detailed application notes and protocols for the

use of Antimony-124 in industrial radiography.

Properties of Antimony-124 and Comparison with
Other Isotopes
Antimony-124 is a radioisotope of antimony with a half-life of 60.20 days.[5][6][7][8] It is

produced through neutron activation.[9] The key properties of ¹²⁴Sb, alongside those of Iridium-

192 and Cobalt-60, are summarized in the table below for easy comparison.
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Property
Antimony-124
(¹²⁴Sb)

Iridium-192 (¹⁹²Ir) Cobalt-60 (⁶⁰Co)

Half-life 60.20 days[5][6][7][8] 73.82 days[10] 5.27 years[11]

Gamma Energy
0.603 to 2.062

MeV[12]

0.296 to 0.612

MeV[10]
1.17 and 1.33 MeV[4]

Specific Activity ~1.8E4 Ci/g[13] ~9.22 kCi/g[10] High

Production Method
Neutron activation of

¹²³Sb

Neutron activation of

Iridium

Neutron activation of

Cobalt-59

The varied gamma energy spectrum of Antimony-124, with a significant high-energy

component, suggests its potential for radiographing a range of material thicknesses.

Applications in Industrial Radiography
The primary application of Antimony-124 in industrial radiography lies in the inspection of

metallic components, particularly steel, for defects such as cracks, porosity, and inclusions. Its

gamma rays can penetrate materials, with the degree of penetration depending on the

material's thickness and density, as well as the energy of the gamma rays.[2][14]

Potential Advantages of Antimony-124:
Versatility: The broad spectrum of gamma energies may allow for the inspection of a wider

range of material thicknesses compared to isotopes with a more limited energy range.

Intermediate Half-Life: Its 60-day half-life is shorter than that of Cobalt-60, which can be

advantageous for source disposal and long-term management, yet it is comparable to

Iridium-192, allowing for a reasonable working life of the source.

Considerations:
Complex Spectrum: The multiple gamma energies can lead to more complex scattering,

which may affect image quality and require specific techniques to mitigate.

Limited Availability and Use Data: Compared to Iridium-192 and Cobalt-60, Antimony-124 is

less commonly used, and therefore, there is less established practical data, such as
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exposure charts.

Experimental Protocol for Industrial Radiography
with a Gamma Source
The following is a general protocol for conducting industrial radiography with a gamma source.

This protocol should be adapted for the specific characteristics of Antimony-124 and the

equipment in use.

1. Safety Precautions:

Ensure all personnel are appropriately trained in radiation safety.

Establish a controlled area with appropriate warning signs.

All personnel must wear personal dosimeters to monitor radiation exposure.

A calibrated survey meter must be available at all times.

2. Equipment Setup:

Position the gamma radiography exposure device (camera) containing the sealed ¹²⁴Sb

source at the calculated source-to-film distance (SFD).

Place the object to be radiographed between the source and the film cassette.

Position the film cassette on the side of the object opposite the source.

Use lead screens in the cassette to enhance image quality by reducing scatter radiation.

3. Exposure Calculation:

Determine the required exposure time based on the source activity, SFD, material thickness

and type, and film type.

Note: As specific exposure charts for Antimony-124 are not widely available, initial

exposures should be determined through calculation using the gamma constant of ¹²⁴Sb and
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confirmed with test exposures. The general formula for exposure is: Exposure (Ci-hr) =

(Thickness in half-value layers) x (Exposure factor for the film)

4. Performing the Exposure:

Evacuate all personnel from the controlled area.

Using the remote control, move the ¹²⁴Sb source from the shielded position in the camera to

the exposure position.

Expose the film for the calculated duration.

Return the source to the shielded position using the remote control.

Verify with a survey meter that the source is fully shielded before re-entering the controlled

area.

5. Film Processing and Interpretation:

Process the radiographic film according to the manufacturer's instructions.

Interpret the resulting radiograph to identify any defects in the object.
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Caption: Workflow for an industrial radiography procedure.
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Antimony-124 Iridium-192 Cobalt-60

Industrial Radiography Isotopes

Antimony-124 Iridium-192 Cobalt-60

High & Varied Energy
(0.6-2.1 MeV)

Half-life: 60 days Potential for various thicknesses
Lower Energy
(0.3-0.6 MeV)

Half-life: 74 days Good for thin sections
High Energy

(1.17 & 1.33 MeV)
Half-life: 5.3 years Ideal for thick sections

Click to download full resolution via product page

Caption: Comparison of key features of radiography isotopes.

Safety Protocols for Handling Antimony-124
Sources
The handling of any radioactive source requires strict adherence to safety protocols to minimize

radiation exposure.

1. Source Handling:

Never handle a bare source. Always use appropriate handling tools.

When not in use, the source must be stored in a shielded container.

Regularly perform leak tests on the sealed source capsule.

2. Shielding:

The high-energy gamma rays from ¹²⁴Sb require significant shielding. Lead and depleted

uranium are effective shielding materials.
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The storage container and the radiography device must provide adequate shielding to

reduce the radiation dose rate to acceptable levels.

3. Emergency Procedures:

In the event of a source becoming disconnected or an emergency, immediately evacuate the

area and notify the Radiation Safety Officer (RSO).

Only trained personnel should attempt to retrieve a disconnected source, using long-handled

tools to maximize distance.

4. Transportation:

Transportation of ¹²⁴Sb sources must comply with all national and international regulations

for the transport of radioactive materials.

Conclusion
Antimony-124 is a radioisotope with the potential for use in industrial radiography, offering a

unique combination of a relatively short half-life and a broad, high-energy gamma spectrum.

While it is not as commonly used as Iridium-192 or Cobalt-60, its properties may make it a

suitable choice for specific non-destructive testing applications. Further research to develop

specific exposure charts and to fully characterize its performance in various radiographic

scenarios would be beneficial for its wider adoption in the industry. As with any radioactive

material, strict adherence to safety protocols is paramount when working with Antimony-124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. zytekno.com [zytekno.com]

2. Radioactive Sources and Alternative Technologies in Industrial Applications - Radioactive
Sources - NCBI Bookshelf [ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b086526?utm_src=pdf-body
https://www.benchchem.com/product/b086526?utm_src=pdf-body
https://www.benchchem.com/product/b086526?utm_src=pdf-custom-synthesis
https://zytekno.com/what-is-industrial-radiography-used-for/
https://www.ncbi.nlm.nih.gov/books/NBK573879/
https://www.ncbi.nlm.nih.gov/books/NBK573879/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. nationalacademies.org [nationalacademies.org]

4. Nondestructive Evaluation Techniques : Radiography [nde-ed.org]

5. Isotopes of antimony - Wikipedia [en.wikipedia.org]

6. iem-inc.com [iem-inc.com]

7. Antimony-124 - isotopic data and properties [chemlin.org]

8. mirdsoft.org [mirdsoft.org]

9. researchgate.net [researchgate.net]

10. Iridium-192 - Wikipedia [en.wikipedia.org]

11. Cobalt-60 | Radiation Emergencies | CDC [cdc.gov]

12. The Disintegration of Antimony 124 | Scilit [scilit.com]

13. iem-inc.com [iem-inc.com]

14. Industrial Applications [www2.lbl.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Antimony-124 in
Industrial Radiography]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086526#antimony-124-applications-in-industrial-
radiography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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